2,5-dimethyl-N-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine

• Molecular Formula: C16H19N5O3
• Molecular Weight: 329.35 g/mol
• IUPAC Name: 2,5-dimethyl-N-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C16H19N5O3/c1-9-6-14(21-16(17-9)18-10(2)20-21)19-11-7-12(22-3)15(24-5)13(8-11)23-4/h6-8,19H,1-5H3
• InChI Key: KEOQSRHBFGLCBV-UHFFFAOYSA-N
• SMILES: CC1=NC2=NC(=NN2C(=C1)NC3=CC(=C(C(=C3)OC)OC)OC)C

Description

2,5-dimethyl-N-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine is a member of triazolopyrimidines.

Scientific Research Applications

Synthesis Techniques:

• The synthesis of compounds similar to 2,5-dimethyl-N-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine involves cyclization techniques and the use of various reagents like Ni(NO3)2 for cyclization of pyrimidinyl-thiosemicarbazide, forming molecules with specific hydrogen bond patterns and π-stacking interactions (Repich et al., 2017).
• Synthesis methods include the use of 4-(N,N-dimethylamino)pyridine (DMAP) as a catalyst for forming tricyclic pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines, showcasing the importance of catalysts and reaction conditions (Khashi et al., 2015).

Crystal Structure Insights:

• In-depth analysis of crystal structures reveals the formation of inversion dimers and the significance of N—H⋯N hydrogen bonds and π-stacking interactions, contributing to molecular stability and interactions (Repich et al., 2017).
• Another study elaborates on the crystallization of a compound with a similar structure, highlighting the role of intra-molecular hydrogen bonds and the stability provided by inter-molecular interactions in the crystal packing (Dolzhenko et al., 2008).

Bioactivity and Chemical Properties

Antitumor and Antiproliferative Activities:

• Certain derivatives exhibit potent antitumor activity, with specific analogues showing significant inhibition against cancer cell lines, suggesting the potential for these compounds in cancer therapy (Yang et al., 2019).
• Investigations into the antimicrobial activities of synthesized compounds reveal their potential in addressing microbial resistance, opening avenues for novel antimicrobial agents (Farghaly, 2008).

Herbicidal and Fungicidal Properties:

• The synthesis of 1,2,4-triazolo[1,5-a] pyrimidine derivatives has shown remarkable herbicidal activities, indicating their potential application in agriculture for controlling weed and fungal growth (Shen De-long, 2006).